Cas no 36781-66-5 ((z)-ch3ch=chch2c(o)och3)

• Product Name: (z)-ch3ch=chch2c(o)och3
• CAS No: 36781-66-5
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 921650
• PubChem ID: 5364612
• Update Time: 2025-04-19

(z)-ch3ch=chch2c(o)och3 Chemical and Physical Properties

Names and Identifiers

• methyl cis
• trans- pent-3-enoate
• Methyl (3Z)-3-pentenoate #
• SCHEMBL5834646
• KJALUUCEMMPKAC-ARJAWSKDSA-N
• methyl (Z)-pent-3-enoate
• methyl cis-3-pentenoate
• (Z)-CH3CH=CHCH2C(O)OCH3
• DTXSID201312890
• Methyl (3Z)-3-pentenoate
• (Z)-3-Pentenoic acid, methyl ester
• 36781-66-5
• (z)-ch3ch=chch2c(o)och3

• Inchi： 1S/C6H10O2/c1-3-4-5-6(7)8-2/h3-4H,5H2,1-2H3/b4-3-
• InChI Key： KJALUUCEMMPKAC-ARJAWSKDSA-N
• SMILES： O(C)C(C/C=C\C)=O

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters